Cas no 111821-05-7 ((2S)-tert-Butyl octahydro-1H-indole-2-carboxylate)
111821-05-7 structure
Product Name:(2S)-tert-Butyl octahydro-1H-indole-2-carboxylate
CAS No:111821-05-7
MF:C13H23NO2
MW:225.32722401619
MDL:MFCD09878904
CID:821457
PubChem ID:13308986
Update Time:2025-04-19
(2S)-tert-Butyl octahydro-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (2S)-tert-Butyl octahydro-1H-indole-2-carboxylate
- (2S,3aR,7aR)-tert-Butyl octahydro-1H-indole-2-carboxylate
- (S)-OCTAHYDROINDOLE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
- (S)-OCTAHYDRO-INDOLE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
- (2S, 3aS,7aS)-Octahydro-indole-2-carboxylic acid tert-butyl ester
- 1H-Indole-2-carboxylic acid, octahydro-, 1,1-diMethylethyl ester, [2S-(2a,3aa,7aa)]-
- 1H-Indole-2-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, [2S-(2.alpha.,3a.alpha.,7a.alpha.)]- (9CI)
- F13108
- DTXSID00536192
- DB-362458
- 1822330-98-2
- AKOS016004721
- tert-butyl (2S)-octahydro-1H-indole-2-carboxylate
- tert-butyl (2S)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate
- 111821-05-7
-
- MDL： MFCD09878904
- Inchi： 1S/C13H23NO2/c1-13(2,3)16-12(15)11-8-9-6-4-5-7-10(9)14-11/h9-11,14H,4-8H2,1-3H3/t9?,10?,11-/m0/s1
- InChI Key： OCFZHGWTHXLDLR-ILDUYXDCSA-N
- SMILES： O(C(C)(C)C)C([C@@H]1CC2CCCCC2N1)=O
Computed Properties
- Exact Mass: 225.17300
- Monoisotopic Mass: 225.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33000
- LogP: 2.57760
(2S)-tert-Butyl octahydro-1H-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148353-5g |
(S)-Octahydro-indole-2-carboxylic acid tert-butyl ester |
111821-05-7 | 95% | 5g |
$445 | 2021-08-05 | |
| abcr | AB536928-100 mg |
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); . |
111821-05-7 | 100MG |
€290.90 | 2023-07-11 | ||
| abcr | AB536928-250 mg |
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); . |
111821-05-7 | 250MG |
€355.50 | 2023-07-11 | ||
| abcr | AB536928-500 mg |
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); . |
111821-05-7 | 500MG |
€451.40 | 2022-07-29 | ||
| abcr | AB536928-1 g |
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); . |
111821-05-7 | 1g |
€734.60 | 2023-07-11 | ||
| Chemenu | CM148353-1g |
(S)-Octahydro-indole-2-carboxylic acid tert-butyl ester |
111821-05-7 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A199007108-5g |
(2S,3aR,7aR)-tert-Butyl octahydro-1H-indole-2-carboxylate |
111821-05-7 | 95% | 5g |
$422.40 | 2023-09-04 | |
| abcr | AB536928-50mg |
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); . |
111821-05-7 | 50mg |
€248.50 | 2025-02-20 | ||
| abcr | AB536928-100mg |
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); . |
111821-05-7 | 100mg |
€281.00 | 2025-02-20 | ||
| abcr | AB536928-250mg |
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); . |
111821-05-7 | 250mg |
€342.40 | 2025-02-20 |
(2S)-tert-Butyl octahydro-1H-indole-2-carboxylate Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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